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Compound of Interest

Compound Name: Magnesium lithospermate B

Cat. No.: B1239984 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of Magnesium
lithospermate B (MLB) solutions in experimental settings. MLB, a major water-soluble and

biologically active compound derived from Salvia miltiorrhiza (Danshen), has garnered

significant attention for its therapeutic potential in cardiovascular, renal, and neurodegenerative

diseases.[1][2][3][4] This document outlines its chemical properties, solubility, and established

protocols for in vitro and in vivo studies, along with key signaling pathways influenced by MLB.

Chemical and Physical Properties
Magnesium lithospermate B is the magnesium salt of lithospermic acid B.[1] Its chemical

structure and properties are summarized in the table below.

Property Value

Molecular Formula C36H28MgO16

Molecular Weight 740.9 g/mol [5]

CAS Number 122021-74-3[6]

Appearance Yellow solid[6]

Source Roots of Salvia miltiorrhiza Bge[1][7]
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Solubility and Stock Solution Preparation
Proper dissolution of MLB is critical for accurate and reproducible experimental results.

Sonication is recommended to aid dissolution.[6] Stock solutions should be aliquoted and

stored appropriately to prevent degradation from repeated freeze-thaw cycles.[8]

Solvent Concentration Storage of Stock Solution

DMSO 100 mg/mL (134.97 mM)[6]
-80°C for up to 2 years; -20°C

for up to 1 year[8]

Water 19.23 mg/mL (25.95 mM)[6]

In Vivo Formulation

4 mg/mL (5.4 mM) in 10%

DMSO + 40% PEG300 + 5%

Tween 80 + 45% Saline[6]

Methanol, Ethanol, Pyridine Soluble[7]

Protocol for Preparing a 100 mM DMSO Stock Solution:

Weigh out 7.41 mg of Magnesium lithospermate B powder.

Add 100 µL of high-purity DMSO.

Vortex and sonicate the solution until the MLB is completely dissolved.

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes.

Store the aliquots at -20°C or -80°C.

Experimental Protocols
The following are detailed methodologies for key experiments involving Magnesium
lithospermate B.

Protocol 1: In Vitro Treatment of Cardiomyocytes for
Oxidative Stress Studies
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This protocol is based on studies investigating the protective effects of MLB against glucose-

induced intracellular oxidative damage.[8]

Materials:

Cardiomyocyte cell line (e.g., H9C2)

Complete culture medium (e.g., DMEM with 10% FBS)

Magnesium lithospermate B (MLB) stock solution (100 mM in DMSO)

Phosphate-buffered saline (PBS)

Reagents for inducing oxidative stress (e.g., high glucose)

Assay kits for measuring LDH activity, SOD activity, ROS levels, and MDA levels.

Procedure:

Seed H9C2 cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24

hours.

Prepare working solutions of MLB by diluting the 100 mM stock solution in culture medium to

final concentrations of 20, 40, and 60 µg/mL.

Remove the culture medium from the cells and replace it with the MLB-containing medium.

Incubate the cells for 24 hours.

Induce oxidative stress according to the specific experimental design (e.g., by adding high

glucose).

After the incubation period, collect the culture supernatant and lyse the cells.

Measure LDH activity in the supernatant and SOD activity, intracellular ROS, and MDA levels

in the cell lysate using appropriate assay kits.
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Protocol 2: In Vivo Administration for Studies on Renal
Inflammation
This protocol is adapted from studies investigating the effects of MLB on aging-induced renal

inflammation.[8]

Materials:

Sprague-Dawley rats

Magnesium lithospermate B (MLB)

Vehicle for oral gavage (e.g., water or saline)

Animal handling and gavage equipment

Procedure:

Acclimate the rats for at least one week before the start of the experiment.

Prepare the MLB solution for oral administration at concentrations of 2, 4, and 8 mg/kg body

weight.

Administer the MLB solution or vehicle to the rats by oral gavage once daily for 16 days.

Monitor the animals for any adverse effects throughout the study.

At the end of the treatment period, sacrifice the animals and collect kidney tissues for further

analysis (e.g., Western blot for markers of oxidative stress and inflammation).

Signaling Pathways and Experimental Workflows
The therapeutic effects of Magnesium lithospermate B are attributed to its modulation of

various signaling pathways.

Inhibition of Inflammatory Pathways
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MLB has been shown to suppress the activation of NF-κB, a key regulator of pro-inflammatory

cytokine expression.[1] This anti-inflammatory effect is crucial in conditions like atherosclerosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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